N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[1-[3-(trifluoromethyl)phenyl]imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H16F3N3O3S/c21-20(22,23)13-2-1-3-15(10-13)26-7-6-24-19(26)30-12-18(27)25-14-4-5-16-17(11-14)29-9-8-28-16/h1-7,10-11H,8-9,12H2,(H,25,27)
• InChI Key: VDIJLGNYMLTCOH-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CSC3=NC=CN3C4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C20H16F3N3O3S
• Molecular Weight: 435.4 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H16F3N3O3S and its molecular weight is 435.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Activity

One study focused on the synthesis of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems. These compounds were synthesized using a structure as a pharmacophoric group and screened for antitumor activity against various human tumor cell lines. Compounds showed considerable anticancer activity against some cancer cell lines, highlighting the potential of such structures in antitumor research (Yurttaş, Tay, & Demirayak, 2015).

Anthelmintic Evaluation

Another study synthesized derivatives involving benzimidazole and triazole moieties and evaluated their anthelmintic activity against Pheretima posthumous. These compounds exhibited good activity compared with standard drugs, indicating their potential for developing new anthelmintic agents (Kumar & Sahoo, 2014).

Antioxidant Activity

Research into pyrazole-acetamide derivatives explored their synthesis, characterization, and antioxidant activity. These studies involve coordination complexes with potential significant antioxidant activities, illustrating the diverse applications of such compounds in biological systems (Chkirate et al., 2019).

Enzyme Inhibitory Potential

A study on the synthesis of compounds containing benzodioxane and acetamide moieties investigated their enzyme inhibitory potential against α-glucosidase and acetylcholinesterase. Most compounds exhibited substantial inhibitory activity, indicating their potential for treating diseases related to enzyme dysfunction (Abbasi et al., 2019).